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Compound of Interest

Compound Name: YK-2168

Cat. No.: B15588314 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like YK-2168 are paramount for maintaining a safe

laboratory environment and ensuring regulatory compliance. This document provides essential

safety and logistical information for the disposal of YK-2168, a selective CDK9 inhibitor used in

preclinical research. Adherence to these procedures is critical for minimizing environmental

impact and protecting personnel from potential hazards.

Immediate Safety and Handling Precautions
While YK-2168 is shipped as a non-hazardous chemical, it is crucial to handle it with care in a

laboratory setting.[1] Standard personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn at all times when handling the compound. Work should

be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols. In case of contact, immediately flush the affected area with

copious amounts of water.

Step-by-Step Disposal Protocol
As specific disposal guidelines for YK-2168 are not extensively documented, the following

procedures are based on general best practices for the disposal of non-hazardous chemical

waste from research laboratories. These steps are designed to be conservative and ensure a

high level of safety.

1. Waste Segregation:
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Solid Waste: All solid materials contaminated with YK-2168, including unused compound,

weighing paper, contaminated gloves, and plasticware, should be collected in a designated,

clearly labeled hazardous waste container. The container should be made of a compatible

material, such as high-density polyethylene (HDPE).

Liquid Waste: Solutions containing YK-2168 should be collected in a separate, labeled

hazardous waste container. Avoid mixing with other incompatible chemical waste streams. If

dissolved in a solvent, the solvent's own disposal requirements must also be considered.

2. Waste Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "YK-2168 (5-chloro-4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-4-yl)-1H-

pyrrolo[2,3-b]pyridine)".

Include the approximate concentration and quantity of the waste.

Note the date when the waste was first added to the container.

3. Storage of Waste:

Waste containers should be kept securely closed except when adding waste.

Store the containers in a designated, well-ventilated, and secure waste accumulation area,

away from general laboratory traffic.

Ensure secondary containment is in place to prevent spills.

4. Final Disposal:

Disposal of chemical waste must be handled by a licensed hazardous waste disposal

contractor. Do not dispose of YK-2168 down the drain or in regular trash.

Follow your institution's specific procedures for arranging a hazardous waste pickup.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for YK-2168.
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Property Value

Chemical Formula C₁₆H₁₈ClN₅

Molecular Weight 315.81 g/mol

CAS Number 2571068-74-9

Appearance Solid

Storage (Short Term) 0 - 4 °C (days to weeks)

Storage (Long Term) -20 °C (months to years)

CDK9 Signaling Pathway and YK-2168's Mechanism
of Action
YK-2168 is a selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9). CDK9 is a key

component of the positive transcription elongation factor b (P-TEFb) complex, which plays a

crucial role in regulating gene transcription. The diagram below illustrates the simplified

signaling pathway of CDK9 and the point of inhibition by YK-2168.

P-TEFb Complex
(CDK9 + Cyclin T1)

RNA Polymerase II
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Phosphorylates CTD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15588314#yk-2168-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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